Cas no 1250052-21-1 (N-Propyl 2,3-Difluoro-6-nitroaniline)
N-Propyl 2,3-Difluoro-6-nitroaniline is a fluorinated nitroaniline derivative characterized by its unique substitution pattern, combining a nitro group with difluoro and N-propyl functionalities. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. The presence of fluorine atoms enhances its reactivity and stability, making it valuable for selective functionalization reactions. The nitro group offers further derivatization potential, enabling the synthesis of more complex structures. Its well-defined molecular structure ensures consistent performance in targeted applications, while the N-propyl moiety contributes to improved solubility in organic solvents. This compound is typically handled under controlled conditions due to its reactivity.
1250052-21-1 structure
Product Name:N-Propyl 2,3-Difluoro-6-nitroaniline
CAS No:1250052-21-1
MF:C9H10F2N2O2
MW:216.184709072113
MDL:MFCD16787122
CID:2622780
PubChem ID:62533314
Update Time:2025-10-15
N-Propyl 2,3-Difluoro-6-nitroaniline Chemical and Physical Properties
Names and Identifiers
-
- N-Propyl 2,3-Difluoro-6-nitroaniline
- 2,3-difluoro-6-nitro-N-propylaniline
- AKOS011823533
- BS-19651
- 1250052-21-1
- MFCD16787122
- Benzenamine, 2,3-difluoro-6-nitro-N-propyl-
- SB76897
- DTXSID40734418
-
- MDL: MFCD16787122
- Inchi: 1S/C9H10F2N2O2/c1-2-5-12-9-7(13(14)15)4-3-6(10)8(9)11/h3-4,12H,2,5H2,1H3
- InChI Key: XBXQEKYLSBPCDV-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1NCCC)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 216.07103389Da
- Monoisotopic Mass: 216.07103389Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 57.9Ų
Experimental Properties
- Color/Form: NA
- Density: 1.3±0.1 g/cm3
- Boiling Point: 305.5±42.0 °C at 760 mmHg
N-Propyl 2,3-Difluoro-6-nitroaniline Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
N-Propyl 2,3-Difluoro-6-nitroaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P835218-50mg |
N-Propyl 2,3-Difluoro-6-nitroaniline |
1250052-21-1 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P835218-100mg |
N-Propyl 2,3-Difluoro-6-nitroaniline |
1250052-21-1 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P835218-500mg |
N-Propyl 2,3-Difluoro-6-nitroaniline |
1250052-21-1 | 500mg |
$ 185.00 | 2022-06-03 | ||
| abcr | AB309069-1 g |
N-Propyl 2,3-difluoro-6-nitroaniline; 98% |
1250052-21-1 | 1g |
€246.00 | 2023-04-26 | ||
| abcr | AB309069-5 g |
N-Propyl 2,3-difluoro-6-nitroaniline; 98% |
1250052-21-1 | 5g |
€654.00 | 2023-04-26 | ||
| abcr | AB309069-10 g |
N-Propyl 2,3-difluoro-6-nitroaniline; 98% |
1250052-21-1 | 10g |
€1062.00 | 2023-04-26 | ||
| abcr | AB309069-1g |
N-Propyl 2,3-difluoro-6-nitroaniline, 98%; . |
1250052-21-1 | 98% | 1g |
€246.00 | 2025-04-21 | |
| abcr | AB309069-5g |
N-Propyl 2,3-difluoro-6-nitroaniline, 98%; . |
1250052-21-1 | 98% | 5g |
€654.00 | 2025-04-21 | |
| abcr | AB309069-10g |
N-Propyl 2,3-difluoro-6-nitroaniline, 98%; . |
1250052-21-1 | 98% | 10g |
€1062.00 | 2025-04-21 | |
| A2B Chem LLC | AA29562-1g |
N-Propyl 2,3-difluoro-6-nitroaniline |
1250052-21-1 | 98% | 1g |
$142.00 | 2024-04-20 |
N-Propyl 2,3-Difluoro-6-nitroaniline Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
1250052-21-1 (N-Propyl 2,3-Difluoro-6-nitroaniline) Related Products
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